Cas no 21307-94-8 (DIETHYL BENZYLSUCCINATE)

• Product Name: DIETHYL BENZYLSUCCINATE
• CAS No: 21307-94-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 242200
• PubChem ID: 576172
• Update Time: 2025-04-19

DIETHYL BENZYLSUCCINATE Chemical and Physical Properties

Names and Identifiers

• DIETHYL BENZYLSUCCINATE
• diethyl 2-benzylbutanedioate
• 2-Benzylsuccinic acid,diethyl ester
• Diethyl 2-benzylsuccinate
• AS-58568
• 79909-18-5
• DTXSID10341850
• W12643
• SCHEMBL1244653
• 21307-94-8
• FT-0720112
• MFCD02258513
• 2-Benzylsuccinic acid, diethyl ester
• Diethyl 3-phenylpropane-1,2-dicarboxylate
• A914540
• Diethyl2-benzylsuccinate
• AKOS027256083
• AMY41629
• DIETHYLBENZYLSUCCINATE
• Diethyl 2-benzylsuccinate #
• 1,4-diethyl 2-benzylbutanedioate
• diethyl 2-(phenylmethyl)butanedioate

• Inchi： 1S/C15H20O4/c1-3-18-14(16)11-13(15(17)19-4-2)10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key： JZJPBADSXBZWAZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(=O)OCC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.13600
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.36160